Cas no 53007-36-6 (Diethyl-2-carbethoxypimelate)

• Product Name: Diethyl-2-carbethoxypimelate
• CAS No: 53007-36-6
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 826080
• PubChem ID: 4055421
• Update Time: 2025-06-11

Diethyl-2-carbethoxypimelate Chemical and Physical Properties

Names and Identifiers

• Diethyl-2-carbethoxypimelate
• triethyl pentane-1,1,5-tricarboxylate
• 1,1,5-pentanetricarboxylic acid triethyl ester
• 2-Aethoxycarbonyl-pimelinsaeure-diaethylester
• Pentan-1,1,5-tricarbonsaeure-triaethylester
• pentane-1,1,5-tricarboxylic acid triethyl ester
• Triethyl 1,1,5-Pentanetricarboxylate
• Triethyl 1,1,7-Heptanetrioate
• triethyl 2-carboxy-1,7-heptanedioate
• DB-254454
• 1,1,5-Pentanetricarboxylic acid, triethyl ester
• AKOS030254283
• 53007-36-6
• DTXSID50398823

• Inchi： 1S/C14H24O6/c1-4-18-12(15)10-8-7-9-11(13(16)19-5-2)14(17)20-6-3/h11H,4-10H2,1-3H3
• InChI Key： REQNYFWMQIAVFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 288.15700
• Monoisotopic Mass: 288.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Boiling Point: 175-182°C
• PSA: 78.90000
• LogP: 1.85230

Additional information on Diethyl-2-carbethoxypimelate

Comprehensive Overview of Diethyl-2-carbethoxypimelate (CAS No. 53007-36-6): Properties, Applications, and Industry Insights

Diethyl-2-carbethoxypimelate (CAS No. 53007-36-6) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This ester derivative, characterized by its diethyl and carbethoxypimelate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C₁₄H₂₄O₆, offers unique reactivity, making it valuable for researchers and manufacturers alike.

In recent years, the demand for Diethyl-2-carbethoxypimelate has surged due to its applications in pharmaceutical intermediates, flavor and fragrance production, and polymer chemistry. A growing trend in sustainable chemistry has also spotlighted this compound, as industries seek eco-friendly alternatives for traditional reagents. Searches for "biodegradable ester synthesis" and "green chemistry intermediates" often highlight its relevance in modern research.

The compound's solubility in organic solvents and thermal stability make it ideal for controlled reactions. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield synthesis. Researchers frequently inquire about "optimizing Diethyl-2-carbethoxypimelate reactions" or "CAS 53007-36-6 solubility data," reflecting its technical importance.

From a commercial perspective, Diethyl-2-carbethoxypimelate is supplied in high-purity grades (>98%) to meet stringent industry standards. Its role in producing specialty chemicals aligns with the rising demand for customized solutions in agrochemicals and coatings. SEO-driven queries such as "buy Diethyl-2-carbethoxypimelate distributor" or "53007-36-6 technical specifications" underscore its market traction.

Future prospects for this compound include advancements in catalytic esterification and waste reduction methodologies. As regulatory frameworks evolve, its low toxicity profile positions it favorably compared to conventional alternatives. For laboratories and enterprises, understanding its storage conditions (e.g., inert atmosphere, moisture control) ensures optimal performance and longevity.